4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid

• IUPAC Name: (Z)-4-(3-iodo-4-methylanilino)-4-oxobut-2-enoic acid
• InChI: InChI=1S/C11H10INO3/c1-7-2-3-8(6-9(7)12)13-10(14)4-5-11(15)16/h2-6H,1H3,(H,13,14)(H,15,16)/b5-4-
• InChI Key: RWOGHDGGLQLJTJ-PLNGDYQASA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C=CC(=O)O)I
• Isomeric SMILES: CC1=C(C=C(C=C1)NC(=O)/C=C\C(=O)O)I
• Molecular Formula: C11H10INO3
• Molecular Weight: 331.11 g/mol

Description

4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid is a synthetic compound that has been studied for its potential applications in scientific research. This compound is also known as IMB-1 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid involves the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH). This enzyme plays a crucial role in the de novo synthesis of pyrimidine nucleotides, which are essential for DNA replication and cell growth. By inhibiting DHODH, IMB-1 disrupts the synthesis of pyrimidine nucleotides and ultimately leads to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, 4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid has been found to have other biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that play a role in the immune response. IMB-1 has also been found to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid in lab experiments is its specificity for DHODH. This allows researchers to study the effects of DHODH inhibition in a controlled manner. However, one limitation of using IMB-1 is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid. One area of research is the development of more efficient synthesis methods for IMB-1. Another direction is the study of its potential use in treating other diseases, such as autoimmune disorders. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of 4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid is a multi-step process that involves the reaction of 3-iodo-4-methylaniline with ethyl acetoacetate in the presence of a base. The resulting intermediate is then treated with hydrochloric acid to obtain the final product. The yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

4-[(3-iodo-4-methylphenyl)amino]-4-oxo-2-butenoic acid has been studied for its potential applications in scientific research. One of the main applications of this compound is in the field of cancer research. It has been found to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. IMB-1 has also been shown to induce apoptosis in cancer cells, which is a process that leads to programmed cell death.